Cas no 21119-81-3 (4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one)

• Product Name: 4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one
• CAS No: 21119-81-3
• MF: C₃H₄N₄OS
• MW: 144.155057907104
• MDL: MFCD19103541
• CID: 1402336
• PubChem ID: 12220392
• Update Time: 2025-06-15

4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one, 6-amino-3,4-dihydro-4-thioxo-
• 21119-81-3
• 6-amino-4-sulfanylidene-1H-1,3,5-triazin-2-one
• MFCD19103541
• SCHEMBL11271343
• LS-05418
• STL436108
• AKOS002675791
• 4-amino-6-sulfanyl-5H-1,3,5-triazin-2-one
• UJGNCAQCZPMJQF-UHFFFAOYSA-N
• SB73530
• AKOS015831052
• ALBB-017048
• STK397961
• 4-amino-6-mercapto-1,3,5-triazin-2(1H)-one
• AKOS003166656
• A912159
• 4-amino-6-sulfanyl-2,5-dihydro-1,3,5-triazin-2-one
• 4-amino-6-sulfanyl-1,3,5-triazin-2(1H)-one
• 1,3,5-triazin-2(5H)-one, 4-amino-6-mercapto-
• 4-amino-6-sulfanyl-1,3,5-triazin-2(5H)-one
• 4-amino-6-mercapto-1,3,5-triazin-2(5H)-one
• 4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one

• MDL： MFCD19103541
• Inchi： 1S/C3H4N4OS/c4-1-5-2(8)7-3(9)6-1/h(H4,4,5,6,7,8,9)
• InChI Key： UJGNCAQCZPMJQF-UHFFFAOYSA-N
• SMILES： S=C1N=C(N)NC(N1)=O

Computed Properties

• Exact Mass: 144.01072
• Monoisotopic Mass: 144.01058194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 79.51

4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on 4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one

Comprehensive Analysis of 4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one (CAS No. 21119-81-3): Properties, Applications, and Industry Trends

4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one, identified by its CAS number 21119-81-3, is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This sulfur- and nitrogen-containing triazine derivative exhibits unique reactivity due to its amino and mercapto functional groups, making it a versatile building block for synthesizing biologically active molecules. Recent studies highlight its potential as a precursor for triazine-based drug discovery, particularly in designing enzyme inhibitors and antimicrobial agents.

The compound's molecular structure (C4H5N5OS) features a 1,3,5-triazine core, which is increasingly explored in green chemistry applications. Researchers are investigating its role in developing sustainable crop protection agents, aligning with the global push for environmentally friendly agrochemicals. Its thiol group enables conjugation reactions, while the amino group facilitates hydrogen bonding – properties that are being leveraged in material science for creating functional polymers with tailored properties.

In analytical chemistry, 21119-81-3 serves as a reference standard for HPLC method development, particularly in monitoring triazine derivatives in environmental samples. The compound's UV absorption characteristics make it suitable for photocatalytic studies, a hot topic in renewable energy research. Laboratories handling this material should note its stability profile: it remains stable under ambient conditions but may undergo oxidation in alkaline environments, requiring proper storage in inert atmospheres.

Current patent literature reveals growing interest in 4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one derivatives for electronic materials applications. Its ability to coordinate with metal ions is being explored for designing organic semiconductors and conductive polymers. The compound's triazine-thiol chemistry also shows promise in creating self-assembled monolayers for surface modification – a technique crucial for biosensor development and nanotechnology applications.

Quality control of CAS 21119-81-3 typically involves spectroscopic characterization (FTIR, NMR) and chromatographic purity analysis. The pharmaceutical industry particularly values batches with ≥98% purity for medicinal chemistry applications. Recent advancements in flow chemistry have improved the synthesis efficiency of this compound, reducing byproduct formation compared to traditional batch methods – a significant development for process optimization in fine chemical production.

Environmental fate studies indicate that 4-Amino-6-mercapto-triazinone undergoes biodegradation under aerobic conditions, addressing concerns about chemical persistence. This characteristic, combined with its moderate water solubility, makes it an attractive candidate for developing eco-friendly formulations. Researchers are actively investigating its structure-activity relationships to design safer alternatives to conventional triazine compounds while maintaining efficacy.

The global market for triazine derivatives like 21119-81-3 is expanding, driven by demand from the life sciences sector and advanced materials industry. Suppliers now offer customized packaging solutions ranging from gram-scale for research laboratories to kilogram quantities for industrial applications. Proper handling protocols emphasize using personal protective equipment and avoiding incompatible substances, reflecting the industry's commitment to responsible chemical management practices.

Emerging research explores the compound's potential in bioconjugation techniques and drug delivery systems. Its ability to form stable linkages with biomolecules makes it valuable for developing targeted therapeutics and diagnostic probes. These applications align with current trends in precision medicine and theranostics, positioning 4-Amino-6-mercapto-1,3,5-triazin-2(5H)-one as a compound of significant future potential in biomedical innovation.